Cas no 1396782-96-9 (5-{1-(4-ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid)

• Product Name: 5-{1-(4-ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid
• CAS No: 1396782-96-9
• MF: C₁₇H₂₁N₃O₆
• MW: 363.365144491196
• CID: 6343008
• PubChem ID: 71783885
• Update Time: 2025-06-28

5-{1-(4-ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-(4-ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid
• AKOS026700624
• F6064-0327
• 5-{1-[(4-ETHOXYPHENYL)METHYL]AZETIDIN-3-YL}-3-METHYL-1,2,4-OXADIAZOLE; OXALIC ACID
• 5-(1-(4-ethoxybenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate
• 5-[1-[(4-ethoxyphenyl)methyl]azetidin-3-yl]-3-methyl-1,2,4-oxadiazole;oxalic acid
• 1396782-96-9
• VU0530737-1

• Inchi： 1S/C15H19N3O2.C2H2O4/c1-3-19-14-6-4-12(5-7-14)8-18-9-13(10-18)15-16-11(2)17-20-15;3-1(4)2(5)6/h4-7,13H,3,8-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： MWXJOUXEQXFHDI-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3C=CC(=CC=3)OCC)C2)=NC(C)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 363.14303540g/mol
• Monoisotopic Mass: 363.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-{1-(4-ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid

5-{1-(4-Ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole; Oxalic Acid: A Comprehensive Overview

5-{1-(4-Ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole, also known as CAS No. 1396782-96-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of the oxadiazole family, which is renowned for its versatile applications in drug design and development. The structure of this compound incorporates a methylazetidine ring fused with an oxadiazole moiety, making it a unique candidate for exploring various biological activities.

The synthesis of this compound involves a multi-step process that typically includes the formation of the azetidine ring followed by the incorporation of the oxadiazole group. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, which have been extensively reported in the literature. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the complex architecture of this molecule.

Oxalic acid, a common byproduct in the synthesis of this compound, plays a critical role in maintaining the purity and stability of the final product. Its presence during the reaction steps ensures optimal conditions for achieving high yields and maintaining structural integrity. Interestingly, oxalic acid itself has been studied for its potential applications in environmental chemistry and green chemistry initiatives.

Recent studies have highlighted the potential of 5-{1-(4-Ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole as a promising candidate for anti-inflammatory and anti-cancer therapies. Preclinical experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation and tumor progression. Furthermore, its unique pharmacokinetic profile suggests that it could be developed into a drug with improved bioavailability and reduced toxicity compared to existing treatments.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals and pest control agents. Its ability to inhibit specific enzymes associated with plant pathogens has made it a subject of interest in sustainable agriculture practices.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinities to various protein targets, providing valuable insights into its mechanism of action. These findings have been corroborated by experimental data from in vitro assays, reinforcing the compound's potential as a lead molecule for drug discovery.

In conclusion, 5-{1-(4-Ethoxyphenyl)methylazetidin-3-yl}-3-methyl-1,2,4-oxadiazole represents a significant advancement in chemical research with multifaceted applications across diverse fields. Its synthesis methodologies continue to evolve with cutting-edge techniques, while its biological activities offer promising avenues for future therapeutic interventions.